molecular formula C8H5Cl2N3O B8720290 2-(5,7-Dichloropyrazolo[1,5-a]pyrimidin-6-yl)acetaldehyde CAS No. 1956331-50-2

2-(5,7-Dichloropyrazolo[1,5-a]pyrimidin-6-yl)acetaldehyde

Cat. No.: B8720290
CAS No.: 1956331-50-2
M. Wt: 230.05 g/mol
InChI Key: XNNJOWRJDXJWSY-UHFFFAOYSA-N
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Description

2-(5,7-Dichloropyrazolo[1,5-a]pyrimidin-6-yl)acetaldehyde is a useful research compound. Its molecular formula is C8H5Cl2N3O and its molecular weight is 230.05 g/mol. The purity is usually 95%.
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Properties

CAS No.

1956331-50-2

Molecular Formula

C8H5Cl2N3O

Molecular Weight

230.05 g/mol

IUPAC Name

2-(5,7-dichloropyrazolo[1,5-a]pyrimidin-6-yl)acetaldehyde

InChI

InChI=1S/C8H5Cl2N3O/c9-7-5(2-4-14)8(10)13-6(12-7)1-3-11-13/h1,3-4H,2H2

InChI Key

XNNJOWRJDXJWSY-UHFFFAOYSA-N

Canonical SMILES

C1=C2N=C(C(=C(N2N=C1)Cl)CC=O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixed solution of THF (24 mL) and water (6 mL) containing 6-allyl-5,7-dichloropyrazolo[1,5-a]pyrimidine (1.82 g, 7.89 mmol), sodium periodate (5.12 g, 23.9 mmol) and osmium tetraoxide (2.5w/v % in tert-butanol, 3 mL, 0.23 mmol) were added with ice-cooling. After this mixture was stirred at room temperature for 3 hr, aqueous sodium sulfite was added here. The resultant mixture was extracted with ethyl acetate and the organic layer was washed with aqueous sodium hydrogen carbonate and then brine and dried over sodium sulfate. After the sodium sulfate was filtered off, the solvent was distilled off to obtain 5,7-dichloro-6-(2-oxoethyl)pyrazolo[1,5-a]pyrimidine.
Name
Quantity
24 mL
Type
reactant
Reaction Step One
Quantity
1.82 g
Type
reactant
Reaction Step One
Quantity
5.12 g
Type
reactant
Reaction Step One
Quantity
3 mL
Type
catalyst
Reaction Step One
Name
Quantity
6 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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